Cas no 888216-48-6 (5-Isopropyl-2,4-dimethoxybenzoic acid)

• Product Name: 5-Isopropyl-2,4-dimethoxybenzoic acid
• CAS No: 888216-48-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 706889
• PubChem ID: 53415080
• Update Time: 2025-10-28

5-Isopropyl-2,4-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2,4-dimethoxybenzoic acid
• 2,4-dimethoxy-5-propan-2-ylbenzoic acid
• Benzoic acid, 2,4-dimethoxy-5-(1-methylethyl)-
• 5-Isopropyl-2,4-dimethoxybenzoic acid;Benzoicacid, 2,4-dimethoxy-5-(1-methylethyl)-
• 5-ISOPROPYL-2,4-DIMETHOXYBENZOICACID
• A842950
• SCHEMBL382778
• 888216-48-6
• 2,4-Dimethoxy-5-(1-methylethyl)benzoic acid
• HBZUUAZIRUJIBP-UHFFFAOYSA-N
• BCP20935
• 5-isopropyl-2,4-dimethoxy-benzoic acid
• 2,4-Dimethoxy-5-(propan-2-yl)benzoic acid
• MB11439
• DTXSID20696949
• 2,4-dimethoxy-5-isopropylbenzoic acid

• Inchi： 1S/C12H16O4/c1-7(2)8-5-9(12(13)14)11(16-4)6-10(8)15-3/h5-7H,1-4H3,(H,13,14)
• InChI Key： HBZUUAZIRUJIBP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)=CC=1C(C)C)OC

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Isopropyl-2,4-dimethoxybenzoic acid

Introduction to 5-Isopropyl-2,4-dimethoxybenzoic acid (CAS No. 888216-48-6)

5-Isopropyl-2,4-dimethoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 888216-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural configuration that includes an isopropyl group and two methoxy substituents at the 2nd and 4th positions of the benzene ring. Such structural features contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of 5-Isopropyl-2,4-dimethoxybenzoic acid consists of a benzene core substituted with an isopropyl group at the 5-position and methoxy groups at the 2-position and 4-position. This arrangement imparts a specific electronic distribution across the molecule, influencing its reactivity and interaction with biological targets. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in benzoic acid derivatives due to their demonstrated potential in various therapeutic applications. 5-Isopropyl-2,4-dimethoxybenzoic acid has been explored as a precursor in the synthesis of novel compounds that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The dimethoxy substitution pattern enhances the lipophilicity of the molecule, facilitating better membrane penetration and potentially improving bioavailability in drug formulations.

One of the most compelling aspects of 5-Isopropyl-2,4-dimethoxybenzoic acid is its role in the development of targeted therapies. Researchers have utilized this compound as a scaffold to design molecules that interact selectively with specific biological pathways. For instance, studies have shown that derivatives of this compound can modulate enzyme activity involved in metabolic disorders and inflammatory responses. The isopropyl group, in particular, has been found to stabilize certain pharmacophores, enhancing the overall efficacy of drug candidates.

The pharmaceutical industry has been particularly keen on exploring benzoic acid derivatives for their potential as anti-cancer agents. 5-Isopropyl-2,4-dimethoxybenzoic acid has been investigated for its ability to inhibit key enzymes involved in tumor proliferation and angiogenesis. Preliminary studies indicate that modifications to this molecule can lead to compounds with significant cytotoxic effects against various cancer cell lines. These findings underscore the importance of 5-Isopropyl-2,4-dimethoxybenzoic acid as a building block in oncology research.

Beyond its pharmaceutical applications, 5-Isopropyl-2,4-dimethoxybenzoic acid has also found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The methoxy groups contribute to its stability under various environmental conditions, ensuring prolonged efficacy once applied.

The synthesis of 5-Isopropyl-2,4-dimethoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

In conclusion,5-Isopropyl-2,4-dimethoxybenzoic acid (CAS No. 888216-48-6) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic solutions. As scientific understanding continues to evolve，the potential uses for this compound are likely to expand，further solidifying its importance in modern chemistry and biology.